Cas no 1935316-95-2 (4-Bromo-2-chloro-6-methylbenzaldehyde)

• Product Name: 4-Bromo-2-chloro-6-methylbenzaldehyde
• CAS No: 1935316-95-2
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD29762154
• CID: 5074155
• PubChem ID: 92134525
• Update Time: 2026-03-01

4-Bromo-2-chloro-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-methylbenzaldehyde
• E94393
• SCHEMBL23663290
• MFCD29762154
• EN300-6508206
• CS-0193243
• 1935316-95-2

• MDL： MFCD29762154
• Inchi： 1S/C8H6BrClO/c1-5-2-6(9)3-8(10)7(5)4-11/h2-4H,1H3
• InChI Key： XCYYRDHERVHEAX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C=O)=C(C)C=1)Cl

Computed Properties

• Exact Mass: 231.92906g/mol
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Bromo-2-chloro-6-methylbenzaldehyde

Introduction to 4-Bromo-2-chloro-6-methylbenzaldehyde (CAS No. 1935316-95-2)

4-Bromo-2-chloro-6-methylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1935316-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a unique structural framework, incorporating both bromine and chlorine substituents along with a methyl group, which endows it with distinct chemical reactivity and potential applications in synthetic chemistry.

The compound belongs to the class of halogenated aromatic aldehydes, a category known for its versatility in medicinal chemistry due to its ability to serve as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

In recent years, 4-Bromo-2-chloro-6-methylbenzaldehyde has been explored for its role in the development of novel therapeutic agents. Its structural motif is reminiscent of several known pharmacophores found in drugs targeting neurological disorders, infectious diseases, and cancer. For instance, studies have demonstrated its potential as a precursor in the synthesis of small-molecule inhibitors that modulate enzyme activity by interacting with specific amino acid residues.

One particularly noteworthy application lies in the synthesis of kinase inhibitors, which are critical in oncology research. The aldehyde functionality allows for facile derivatization into amides or imines, enabling the creation of molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth. Researchers have leveraged 4-Bromo-2-chloro-6-methylbenzaldehyde to develop lead compounds that exhibit promising preclinical activity against various cancer types.

Furthermore, the compound has shown promise in the development of agrochemicals. Its structural features make it a suitable candidate for generating novel herbicides and fungicides that target specific enzymatic pathways in pests while minimizing environmental impact. The halogenated aromatic ring system enhances binding affinity to biological targets, making it an attractive scaffold for designing next-generation crop protection agents.

The synthetic utility of 4-Bromo-2-chloro-6-methylbenzaldehyde extends beyond pharmaceuticals and agrochemicals. It serves as a versatile building block in material science, particularly in the design of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The electron-withdrawing nature of the aldehyde group, combined with the electron-donating effects of the methyl substituent, makes it an effective component in conjugated systems that exhibit desirable optoelectronic properties.

Recent advancements in green chemistry have also highlighted the importance of 4-Bromo-2-chloro-6-methylbenzaldehyde as a sustainable intermediate. Researchers have developed catalytic systems that enable efficient transformations using mild conditions and minimal waste generation. These innovations align with global efforts to reduce the environmental footprint of chemical synthesis while maintaining high yields and purity standards.

In conclusion, 4-Bromo-2-chloro-6-methylbenzaldehyde (CAS No. 1935316-95-2) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers engaged in drug discovery, material science, and sustainable chemistry. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly significant role in shaping the future of chemical innovation.